Cas no 1784228-50-7 (4-1-(4-ethylphenyl)ethylpiperidine)

• Product Name: 4-1-(4-ethylphenyl)ethylpiperidine
• CAS No: 1784228-50-7
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6218508
• PubChem ID: 84127276
• Update Time: 2025-06-11

4-1-(4-ethylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-ethylphenyl)ethylpiperidine
• 1784228-50-7
• 4-[1-(4-ethylphenyl)ethyl]piperidine
• EN300-1803704

• Inchi： 1S/C15H23N/c1-3-13-4-6-14(7-5-13)12(2)15-8-10-16-11-9-15/h4-7,12,15-16H,3,8-11H2,1-2H3
• InChI Key： VITZQDPCPBXCSV-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(4-ethylphenyl)ethylpiperidine

Comprehensive Overview of 4-1-(4-ethylphenyl)ethylpiperidine (CAS No. 1784228-50-7): Properties, Applications, and Industry Insights

The compound 4-1-(4-ethylphenyl)ethylpiperidine (CAS No. 1784228-50-7) has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. As researchers and manufacturers seek innovative solutions for pharmaceutical intermediates, material science, and specialty chemicals, this piperidine derivative stands out as a promising candidate. Its molecular framework combines an ethylphenyl moiety with a piperidine ring, creating distinctive physicochemical properties that merit thorough examination.

Recent trends in drug discovery and medicinal chemistry have highlighted the importance of nitrogen-containing heterocycles like piperidine derivatives. The 4-1-(4-ethylphenyl)ethyl substitution pattern in this compound offers particular advantages for molecular design, potentially influencing bioavailability and target binding affinity. These characteristics align with current industry demands for more efficient chemical synthesis routes and sustainable production methods, making it a subject of growing research interest.

From a structural perspective, the ethylphenyl-ethylpiperidine backbone demonstrates interesting stereochemical properties that could impact its pharmacological profile. The presence of both aromatic and aliphatic components in its architecture suggests potential for diverse intermolecular interactions, a feature increasingly valued in small molecule development. These attributes have led to investigations into its possible roles as a building block for more complex molecular systems or as a functional component in advanced materials.

The synthesis and characterization of CAS 1784228-50-7 have become topics of particular interest in organic chemistry circles. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure and purity. These studies contribute valuable data to the growing body of knowledge about substituted piperidines, addressing common questions about structure-activity relationships and molecular optimization strategies.

In the context of green chemistry initiatives, researchers are exploring environmentally friendly approaches to producing 4-1-(4-ethylphenyl)ethylpiperidine. This aligns with broader industry movements toward atom economy and reduced waste generation in chemical manufacturing. The development of efficient catalytic processes for its synthesis represents an active area of investigation, responding to market demands for cost-effective and sustainable chemical production.

Quality control and specification standards for 1784228-50-7 have become increasingly important as potential applications emerge. Rigorous purity testing protocols and stability studies are being established to ensure consistent performance in various applications. These developments address frequently asked questions about compound handling, storage conditions, and shelf life - critical considerations for both research and industrial users.

The potential biological activities of 4-1-(4-ethylphenyl)ethylpiperidine have sparked interest in pharmacological research. While not making therapeutic claims, the scientific community recognizes that such structural motifs often display interesting biochemical interactions. This has led to its inclusion in various compound libraries for screening purposes, contributing to the ongoing search for novel bioactive molecules with potential applications in human health.

From a commercial perspective, the market for specialty piperidine derivatives like CAS 1784228-50-7 has shown steady growth. Suppliers and manufacturers are responding to increasing demand by improving production scalability and developing comprehensive technical documentation. These efforts address common queries about supply chain reliability, custom synthesis options, and regulatory compliance status in different regions.

Future research directions for 4-1-(4-ethylphenyl)ethylpiperidine may include exploration of its material science applications, particularly in advanced polymers or functional coatings. The compound's unique combination of hydrophobic and polar characteristics suggests potential utility in surface modification technologies. Such applications would align with current industry trends toward smart materials and performance additives.

In conclusion, 4-1-(4-ethylphenyl)ethylpiperidine (CAS No. 1784228-50-7) represents an interesting case study in the evolving landscape of specialty organic compounds. Its structural features, combined with current scientific and industrial trends, position it as a compound worthy of continued investigation across multiple disciplines. As research progresses, new insights into its properties and potential applications are likely to emerge, further solidifying its place in modern chemical innovation.